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Compound Name: 1,2-Dibromotetrachloroethane

Cat. No.: B050365 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,2-
dibromotetrachloroethane (DBTCE) as an effective brominating agent in organic synthesis.

Detailed protocols and reaction data are presented to facilitate its application in research and

development.

Introduction
1,2-Dibromotetrachloroethane (DBTCE) is a versatile and mild brominating reagent with

several applications in organic synthesis.[1][2] It is a crystalline solid that serves as a laboratory

source of bromine.[3] DBTCE is particularly effective in the conversion of alcohols to alkyl

bromides via a modified Appel reaction, the bromination of olefins, and as a halogenating

reagent in other transformations.[1][4] Its use offers advantages such as mild reaction

conditions, short reaction times, and high yields.[1][5]

Key Applications
Conversion of Alcohols to Alkyl Bromides: DBTCE, in combination with triphenylphosphine

(PPh₃), provides an efficient method for the synthesis of primary, secondary, and tertiary

alkyl bromides from the corresponding alcohols.[1][5] This modified Appel reaction proceeds

rapidly and under mild conditions.[1]
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Bromination of Olefins: DBTCE is a mild reagent for the bromination of alkenes.[1][2] It has

been shown to be effective in preventing Wagner-Meerwein rearrangements during the

bromination of bicyclic alkenes, which is attributed to a radical-mediated pathway.[1][5]

Ring-Opening of Cyclic Ethers: The PPh₃/DBTCE complex can be successfully applied to the

ring-opening reactions of cyclic ethers under mild conditions.[1]

Other Transformations: DBTCE also finds use in the Ramberg-Bäcklund rearrangement for

the conversion of sulfones to alkenes and in the catalytic oxidation of thiocarbonyl

compounds.[2][4]

Reaction Mechanism: Modified Appel Reaction
The conversion of alcohols to alkyl bromides using the PPh₃/DBTCE system proceeds through

a modified Appel reaction mechanism. Triphenylphosphine abstracts a bromine atom from

DBTCE to form a phosphonium ion pair. This intermediate then reacts with the alcohol to

generate an alkoxyphosphonium salt. Subsequent nucleophilic attack by the bromide ion on

the alkyl group of the alkoxyphosphonium salt, in a typical Sₙ2 fashion, yields the

corresponding alkyl bromide and triphenylphosphine oxide.[1][6][7] This reaction occurs with

complete inversion of configuration for chiral alcohols.[1][5]
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Mechanism of Alcohol Bromination using PPh3/DBTCE

Phosphonium Ion Formation

Alkoxyphosphonium Salt Formation

SN2 Attack and Product Formation

PPh₃

[Ph₃P-Br]⁺ [BrC₂Cl₄]⁻

Reacts with

BrCl₂C-CCl₂Br

[Ph₃P-OR]⁺ Br⁻

+ R-OH

R-OH

R-Br

Br⁻ attack (SN2)

Ph₃P=O
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Modified Appel Reaction Mechanism

Quantitative Data
The following table summarizes the yields for the conversion of various alcohols to their

corresponding alkyl bromides using the PPh₃/DBTCE system.
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Entry
Alcohol
Substrate

Product
Reaction Time
(min)

Yield (%)

1 Benzyl alcohol Benzyl bromide 5 98

2 1-Phenylethanol
1-Bromo-1-

phenylethane
5 97

3 Cinnamyl alcohol
Cinnamyl

bromide
5 98

4 1-Octanol 1-Bromooctane 5 96

5 (S)-(-)-2-Octanol
(R)-(+)-2-

Bromooctane
5 95

6 Cyclohexanol
Bromocyclohexa

ne
5 94

7 Geraniol Geranyl bromide 5 93

8 Propargyl alcohol
Propargyl

bromide
5 92

9 3-Butyn-1-ol
4-Bromo-1-

butyne
5 91

10
2-Methyl-2-

propanol

tert-Butyl

bromide
5 90

11
(R)-(+)-1-

Phenylethanol

(S)-(-)-1-Bromo-

1-phenylethane
5 96

Data sourced from Eşsiz and Daştan, Turk J Chem (2019).[1][5]

Experimental Protocols
1. Synthesis of 1,2-Dibromotetrachloroethane (DBTCE)

This protocol describes the synthesis of DBTCE from tetrachloroethylene and bromine.

Materials:
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Tetrachloroethylene

Molecular bromine

Dichloromethane

10% Sodium hydroxide solution

Sodium sulfate (anhydrous)

n-Hexane

Procedure:

In a 500-mL flask equipped with a reflux condenser, a solution of tetrachloroethylene (81.1

g, 50.0 mL, 489.1 mmol) and molecular bromine (46.9 g, 15.0 mL, 293.4 mmol) is

prepared.

The reaction mixture is irradiated with a 500-W lamp at reflux temperature for 2 hours.

After cooling to room temperature, the mixture is diluted with a 10% sodium hydroxide

solution (100 mL).

The product is extracted with dichloromethane (3 x 100 mL).

The combined organic layers are washed with water, dried over anhydrous Na₂SO₄, and

concentrated under reduced pressure.

The crude product is recrystallized from n-hexane to yield DBTCE (90.0 g, 94%).[1]

2. General Protocol for the Conversion of Alcohols to Alkyl Bromides

This protocol outlines the general procedure for the bromination of alcohols using PPh₃ and

DBTCE.

Materials:

Triphenylphosphine (PPh₃)
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1,2-Dibromotetrachloroethane (DBTCE)

Alcohol substrate

Freshly distilled dichloromethane

Procedure:

Dissolve PPh₃ (2.2 mmol) in freshly distilled dichloromethane (4.0 mL) at 20 °C.

Add a solution of DBTCE (2.2 mmol) in freshly distilled dichloromethane (4.0 mL) dropwise

to the PPh₃ solution. A white colloidal mixture will form. Stir for 2 minutes.

Add a solution of the alcohol (2.0 mmol) in freshly distilled dichloromethane (4.0 mL)

dropwise to the mixture over 2 minutes. The reaction mixture will become a colorless

solution.

The reaction is typically complete within 5 minutes. Monitor the reaction progress by thin-

layer chromatography (TLC).

Upon completion, the reaction mixture can be purified by flash column chromatography on

silica gel.[1]
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Experimental Workflow for Alcohol Bromination

Dissolve PPh₃ in CH₂Cl₂

Add DBTCE solution in CH₂Cl₂ dropwise

Stir for 2 minutes
(White colloidal mixture forms)

Add alcohol solution in CH₂Cl₂ dropwise

Reaction complete (5 min)
(Colorless solution)

Monitor by TLC

Purify by Flash Column Chromatography

Click to download full resolution via product page

General Experimental Workflow

Safety and Handling
1,2-Dibromotetrachloroethane is a lachrymatory agent, meaning it can cause tearing.[3] It

should be handled in a well-ventilated fume hood, and appropriate personal protective
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equipment (gloves, safety glasses) should be worn. For detailed safety information, refer to the

Safety Data Sheet (SDS).

Conclusion
1,2-Dibromotetrachloroethane is a valuable reagent for bromination reactions in organic

synthesis. The modified Appel reaction using PPh₃/DBTCE provides a rapid, high-yielding, and

stereoselective method for the conversion of a wide range of alcohols to alkyl bromides under

mild conditions. The provided protocols and data serve as a practical guide for researchers in

the fields of chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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